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Compound of Interest

Compound Name: Disperse Blue 148

Cat. No.: B1663511

This guide provides a detailed comparison of the performance characteristics of Disperse Blue
148, a mono-azo dye, against the broader class of anthraquinone disperse dyes.[1] Aimed at
researchers, scientists, and professionals in drug development and material science, this
document synthesizes experimental data on key performance metrics such as fastness to light,
washing, and sublimation. Detailed experimental protocols for these evaluations are also
provided to support reproducible research.

Disperse dyes are non-ionic dyes with low water solubility, primarily used for dyeing
hydrophobic fibers like polyester.[1][2][3] This class is dominated by two main chemical
structures: azo and anthraquinone dyes, which together account for a significant majority of all
disperse dyes used commercially.[1][2] Disperse Blue 148 belongs to the single azo class,
while anthraquinone dyes are derivatives of anthraquinone.[4][5] Understanding the
performance differences between these structures is crucial for selecting the appropriate dye
for specific applications.

Comparative Performance Data

The following table summarizes the key performance indicators for Disperse Blue 148 and
typical anthraquinone disperse dyes. The fastness properties are rated on a scale of 1 to 5 (or
1 to 8 for light fastness), where a higher number indicates better performance.
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Performance Metric

Disperse Blue 148

Anthraquinone

Key Characteristics

(Azo Type) Dyes & Remarks
Disperse Blue 148 is a
single azo dye.
Anthraquinone dyes
Chemical Structure Mono-azo Anthraquinone are based on the

anthraquinone

chemical structure.[4]

[5]

Color/Shade

Blue, red light blue

Bright reds, violets,

blues

Anthraquinone dyes
are known for their
bright, vibrant shades.
[4][5][6] Azo dyes offer
a wide chromatic

range.[2]

Light Fastness

5-6 (Good to Very
Good)[7]

Generally 4-7 (Good

to Excellent)

Anthraquinone dyes
are characterized by
very good to excellent
light fastness.[4][5][8]

Wash Fastness
(Fading)

3-4 (Moderate to
Good)

Generally 4-5 (Good

to Excellent)

High-energy disperse
dyes, often including
anthraquinones,
typically have better

wash fastness.[2][9]

Sublimation Fastness

Moderate to Good

Varies (Moderate to

Excellent)

High-temperature (S-
type) disperse dyes,
which include many
anthraquinones, have
high sublimation
fastness.[3][10][11]

Perspiration Fastness

4 (Good)

Generally 4-5 (Good

to Excellent)
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Certain blue and violet
anthraquinone dyes
) ) ) with basic amino
] Not typically reported Susceptible (Fair to -
Gas Fume Fading o groups are sensitive
as a major issue Moderate) ) )

to fading by nitrogen
oxides in the

atmosphere.[4][12]

Anthraquinone dyes
Coloring Power ) have about 1/2 to 1/3
_ _ High Low to Moderate ]
(Tinctorial Strength) the coloring power of

azo dyes.[4][5][13]

Azo dyes are

] ] generally less
) Lower cost, simpler Higher cost, more )
Cost & Synthesis ] ] expensive to produce
synthesis complex synthesis )
than anthraquinones.

[2][13]

Experimental Protocols

Detailed methodologies for evaluating the key fastness properties of disperse dyes are outlined
below. These protocols are based on standards from the International Organization for
Standardization (1ISO).

Light Fastness Test (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source that represents natural daylight.

e Apparatus: Xenon arc lamp fading apparatus, Blue Wool standards (rating 1-8).
e Procedure:

o A specimen of the dyed textile is exposed to the light from a xenon arc lamp under
specified conditions of temperature and humidity.

o Simultaneously, a set of Blue Wool standards is exposed under the same conditions.
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o The exposure is continued until the contrast between the exposed and unexposed
portions of the specimen is equal to a specific grade on the Grey Scale for assessing
change in color.

o The light fastness of the specimen is assessed by comparing its change in color with that
of the Blue Wool standards. The rating is the number of the Blue Wool standard that
shows a similar change in color.

Wash Fastness Test (ISO 105-C06)

This method evaluates the resistance of the color of textiles to washing.

o Apparatus: Launder-Ometer or similar apparatus for rotating closed containers in a
thermostatically controlled water bath. Stainless steel balls for mechanical action.

e Procedure:

o A dyed fabric specimen is stitched between two specified adjacent fabrics (e.g., cotton and
polyester).

o The composite specimen is placed in a container with a specified washing solution (e.g.,
ECE phosphate reference detergent) and stainless steel balls.

o The container is rotated in the apparatus at a specified temperature (e.g., 60°C) for a
specified duration (e.g., 30 minutes).

o The specimen is then removed, rinsed, and dried.

o The change in color of the dyed specimen and the degree of staining on the adjacent
fabrics are evaluated using the Grey Scales (rating 1-5).

Sublimation Fastness Test (ISO 105-P01)

This test assesses the resistance of the color of textiles to the action of dry heat, as in
processes like heat setting or ironing, which can cause dye to sublimate.[14][15]

e Apparatus: A heating device consisting of two smooth parallel plates that can be maintained
at a specified temperature and apply a specific pressure.[14]
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e Procedure:
o A specimen of the dyed textile is placed in contact with a specified undyed adjacent fabric.

o The composite specimen is placed between the two plates of the heating device at a
specified temperature (e.g., 180°C or 210°C) and pressure for a set time (e.g., 30
seconds).[15][16]

o After the specified time, the composite specimen is removed and allowed to cool.

o The change in color of the original specimen and the staining of the adjacent fabric are
assessed immediately and again after 4 hours of conditioning using the Grey Scales
(rating 1-5).[17][18]

Visualizing Disperse Dye Classification

The following diagrams illustrate the classification of disperse dyes and a typical experimental
workflow for fastness testing.
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Chemical Classification of Disperse Dyes

Disperse Dyes

Azo Dyes Anthraquinone Dyes Other Types

Disperse Blue 148

General Workflow for Dye Fastness Testing

Sample Preparation
(Dyed Fabric + Adjacent Fabric)

SO Protocol

Exposure to Stress Condition
(e.g., Light, Washing, Heat)

:

Conditioning
(Post-Exposure)

:

Evaluation using Grey/Blue Scales

'

Assign Fastness Rating
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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blue-148-vs-anthraquinone-disperse-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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